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Compound of Interest

Compound Name: Oleic Acid-d17

Cat. No.: B122635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleic Acid-d17 is a stable isotope-labeled analog of oleic acid, a ubiquitous monounsaturated

omega-9 fatty acid. In this deuterated form, 17 hydrogen atoms on the terminal end of the acyl

chain (positions C11 to C18) are replaced with deuterium. This isotopic labeling makes Oleic
Acid-d17 a powerful tool in metabolic research and drug development, particularly in studies

involving fatty acid uptake, transport, and metabolism. Nuclear Magnetic Resonance (NMR)

spectroscopy is a primary analytical technique for characterizing Oleic Acid-d17 and tracing its

fate in biological systems. These application notes provide detailed protocols and data for the

NMR analysis of Oleic Acid-d17.

Predicted NMR Spectral Data
The deuteration at positions 11 through 18 of the oleic acid chain significantly alters its NMR

spectra compared to the unlabeled compound. The following tables summarize the predicted

chemical shifts for Oleic Acid-d17.

Predicted ¹H NMR Data
In the ¹H NMR spectrum of Oleic Acid-d17, the signals corresponding to the protons on

carbons 11 through 18 will be absent. The remaining proton signals will be consistent with
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those of unlabeled oleic acid.

Assignment Proton

Predicted Chemical

Shift (δ) ppm

(CDCl₃)

Multiplicity

Olefinic H-9, H-10 ~5.34 Multiplet

α-Methylene H-2 ~2.34 Triplet

Allylic Methylene H-8, H-11 ~2.01 Multiplet

β-Methylene H-3 ~1.63 Multiplet

Methylene Chain H-4 to H-7 ~1.2-1.4 Multiplet

Terminal Methyl H-18 Absent -

Table 1: Predicted ¹H NMR chemical shifts for Oleic Acid-d17 in CDCl₃.

Predicted ¹³C NMR Data
The ¹³C NMR spectrum of Oleic Acid-d17 will show signals for all 18 carbon atoms. The

chemical shifts of the non-deuterated carbons (C1-C10) will be largely unaffected. The signals

for the deuterated carbons (C11-C18) will exhibit splitting due to coupling with deuterium (spin

I=1), and their intensities may be reduced.
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Assignment Carbon

Predicted Chemical

Shift (δ) ppm

(CDCl₃)

Predicted Multiplicity

Carboxyl C-1 ~180.5 Singlet

Olefinic C-9, C-10 ~129.8, ~130.0 Singlet

Methylene Chain C-2 to C-8 ~22-35 Singlet

Deuterated Methylene C-11 to C-17 ~22-32
Multiplet (due to C-D

coupling)

Deuterated Methyl C-18 ~14.1
Multiplet (due to C-D

coupling)

Table 2: Predicted ¹³C NMR chemical shifts for Oleic Acid-d17 in CDCl₃.

Experimental Protocols
Sample Preparation for NMR Analysis
Proper sample preparation is crucial for obtaining high-quality NMR spectra.

Materials:

Oleic Acid-d17

Deuterated solvent (e.g., Chloroform-d, CDCl₃)

High-quality 5 mm NMR tubes

Pipettes

Vortex mixer

Protocol:

Weighing: Accurately weigh approximately 5-10 mg of Oleic Acid-d17 directly into a clean,

dry vial.
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Dissolution: Add approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃) to the vial.

Homogenization: Vortex the sample until the Oleic Acid-d17 is completely dissolved. Gentle

warming may be required to ensure complete dissolution.

Transfer: Carefully transfer the solution into a clean 5 mm NMR tube using a pipette. Avoid

introducing any particulate matter.

Capping: Securely cap the NMR tube to prevent solvent evaporation.

Sample Preparation
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Oleic Acid-d17
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Caption: Workflow for NMR sample preparation of Oleic Acid-d17.

¹H NMR Spectroscopy Protocol
Instrument Parameters (Example for a 500 MHz Spectrometer):

Pulse Program: Standard single-pulse (zg30)

Solvent: CDCl₃

Temperature: 298 K

Number of Scans (NS): 16-64 (depending on concentration)

Relaxation Delay (D1): 5 seconds

Acquisition Time (AQ): ~4 seconds

Spectral Width (SW): 20 ppm

Processing:

Apply a Fourier transform to the Free Induction Decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale by setting the residual CHCl₃ signal to 7.26 ppm.

Integrate the relevant signals.

¹³C NMR Spectroscopy Protocol
Instrument Parameters (Example for a 500 MHz Spectrometer):

Pulse Program: Standard proton-decoupled ¹³C experiment (zgpg30)

Solvent: CDCl₃

Temperature: 298 K
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Number of Scans (NS): 1024 or more (due to the low natural abundance of ¹³C)

Relaxation Delay (D1): 2 seconds

Acquisition Time (AQ): ~1 second

Spectral Width (SW): 240 ppm

Processing:

Apply a Fourier transform to the FID.

Phase correct the spectrum.

Calibrate the chemical shift scale by setting the CDCl₃ triplet to 77.16 ppm.

Application in Metabolic Tracing
Oleic Acid-d17 is an excellent tracer for studying fatty acid metabolism. When introduced into

a biological system, the deuterated tail can be tracked by NMR or mass spectrometry as it is

incorporated into more complex lipids or undergoes metabolic transformation.

Monitoring Fatty Acid Uptake and Incorporation into
Triglycerides
A common application is to monitor the uptake of exogenous oleic acid and its subsequent

esterification into triglycerides within cells or tissues.

Metabolic Tracing Workflow

Introduce Oleic Acid-d17
to biological system

Incubate for a
defined time period Extract total lipids Analyze lipid extract

by NMR spectroscopy

Click to download full resolution via product page

Caption: Experimental workflow for tracing Oleic Acid-d17 metabolism.
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By analyzing the NMR spectra of the lipid extract over time, the rate of incorporation of the

deuterated oleic acid into triglycerides can be quantified by observing the appearance and

increase of the characteristic signals of the deuterated acyl chain within the triglyceride spectral

region.

Signaling Pathway Context: Fatty Acid Metabolism
Oleic Acid-d17 can be used to probe key steps in fatty acid metabolism. The diagram below

illustrates the general pathway for the uptake and initial metabolic fate of oleic acid.
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(extracellular)

Fatty Acid
Transport Proteins
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(intracellular)

β-oxidation Triglyceride Synthesis Phospholipid Synthesis
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Caption: Metabolic fate of Oleic Acid-d17 after cellular uptake.

By using NMR to track the deuterated label, researchers can quantify the flux of oleic acid

through these different metabolic branches under various physiological or pathological

conditions. This provides valuable insights for understanding diseases such as obesity,

diabetes, and certain cancers, and for evaluating the efficacy of drugs targeting lipid

metabolism.
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Available at: [https://www.benchchem.com/product/b122635#nuclear-magnetic-resonance-
nmr-spectroscopy-of-oleic-acid-d17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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